Cas no 533869-35-1 (4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533869-35-1
• MF: C₂₄H₂₁ClN₄O₄S
• MW: 496.965943098068
• CID: 5924484
• PubChem ID: 2158898
• Update Time: 2025-10-30

4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N-benzyl-N-ethylsulfamoyl)-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[[ethyl(phenylmethyl)amino]sulfonyl]-
• Oprea1_727592
• AKOS024583529
• 533869-35-1
• 4-[benzyl(ethyl)sulfamoyl]-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F0559-0056
• 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C24H21ClN4O4S/c1-2-29(16-17-8-4-3-5-9-17)34(31,32)19-14-12-18(13-15-19)22(30)26-24-28-27-23(33-24)20-10-6-7-11-21(20)25/h3-15H,2,16H2,1H3,(H,26,28,30)
• InChI Key： YFQCJOGPJNSXSD-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=C(S(N(CC)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 496.0972040g/mol
• Monoisotopic Mass: 496.0972040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 533869-35-1) and Its Applications in Modern Chemical Biology

The compound 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 533869-35-1) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and potential therapeutic applications. The presence of multiple pharmacophoric moieties, including a benzamide core, an oxadiazole ring system, and a sulfamoyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and molecular pharmacology.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. The oxadiazole ring is known for its ability to modulate biological pathways by serving as a scaffold for various bioactive compounds. Specifically, 1,3,4-oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 5-(2-chlorophenyl) group into the oxadiazole core enhances the compound's interaction with biological targets, thereby increasing its potential as an active pharmaceutical ingredient (API). This modification has been shown to improve binding affinity and selectivity in vitro.

The sulfamoyl group at the N-position of the benzamide moiety further contributes to the pharmacological profile of this compound. Sulfamoyl derivatives are well-documented for their role in inhibiting enzymes and receptors involved in metabolic and inflammatory processes. For instance, sulfamoyl-containing compounds have been explored as inhibitors of carbonic anhydrase and proteases, which are key targets in treating neurological disorders and cancer. The combination of these functional groups in 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide suggests a multifaceted mechanism of action that could be exploited for therapeutic intervention.

In the context of modern drug discovery, computational chemistry and molecular modeling have played a pivotal role in understanding the interactions between this compound and biological targets. High-throughput screening (HTS) data combined with structure-based drug design (SBDD) approaches have identified lead compounds with improved pharmacokinetic properties. The benzyl and ethyl substituents at the sulfamoyl group not only enhance solubility but also influence metabolic stability. These features are critical for optimizing drug candidates for clinical development.

Moreover, the 5-(2-chlorophenyl) moiety has been implicated in enhancing binding affinity to protein targets through halogen bonding interactions. Halogen atoms are known to form strong non-covalent bonds with nitrogen and oxygen atoms in biomolecules, thereby increasing the potency of small-molecule inhibitors. This characteristic has been leveraged in designing kinase inhibitors and other enzyme-targeting agents. The presence of this group in 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide underscores its potential as a lead compound for further optimization.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic derivatives like this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been instrumental in constructing the benzamide and oxadiazole moieties with high precision. These synthetic strategies allow for modular construction of libraries of analogs, facilitating rapid screening for bioactivity. The scalability of these methods ensures that larger quantities of material can be produced for preclinical studies without compromising purity or yield.

The pharmacological evaluation of 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide has revealed promising results in preclinical models. In vitro assays have demonstrated inhibitory activity against several enzymes relevant to inflammation and cancer progression. For example, preliminary data suggest that this compound may inhibit lipoxygenase enzymes involved in prostaglandin synthesis pathways. Additionally, its interaction with cyclin-dependent kinases (CDKs) has been explored as a potential therapeutic strategy for treating solid tumors.

The structural features of this compound also make it an attractive candidate for developing prodrugs or derivatives with improved pharmacokinetic profiles. Prodrug formulations can enhance bioavailability by masking polar functional groups or by targeting specific delivery systems. For instance, esterification or amidation of the sulfamoyl group could lead to more stable prodrugs that release active metabolites inside target tissues or cells. Such modifications are essential for achieving therapeutic efficacy while minimizing side effects.

Future directions in the study of 4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide include exploring its mechanism of action at a molecular level using advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide high-resolution structures of protein-ligand complexes, which are crucial for understanding binding modes and designing next-generation inhibitors with higher specificity.

Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will be essential for optimizing this compound's therapeutic potential. Machine learning algorithms can predict binding affinities and toxicity profiles based on structural features alone before experimental testing is conducted. This predictive capability accelerates drug discovery pipelines by prioritizing promising candidates early on.

In conclusion,4-benzyl(ethyl)sulfamoyl-N-5-(2-chlorophenyl)-1,3,4,oxadiazol,²-_ylbenzamide (CAS No.533869-35^-1) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted pharmacological properties.Thiscompoundspotentialasatreatmentforcancer,___ inflammation,
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